Cas no 471-66-9 (alpha-Boswellic acid)

• Product Name: alpha-Boswellic acid
• CAS No: 471-66-9
• MF: C₃₀H₄₈O₃
• MW: 456.7003
• MDL: MFCD03788779
• CID: 37618
• PubChem ID: 329748285
• Update Time: 2025-06-08

alpha-Boswellic acid Chemical and Physical Properties

Names and Identifiers

• alpha-Boswellic acid
• α-Boswellic Acid
• Boswellic acid
• BOSWELLIC ACID, a-(P)
• α-Boswellic acid analytical standard
• 3-Hydroxyolean-12-en-24-oic acid
• [ "3-Hydroxyolean-12-en-24-oic acid" ]
• α-Boswellicacid
• (4R,4As,6aR,6bS,8aR,12aS,14aS,14bR)-3-hydroxy-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10
• (3R,4R,4aR,6aR,6bS,8aR,12aR,14aR,14bR)-3-hydroxy-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9
• mastic acid
• 471-66-9
• LS-15292
• (3R,4R,4aR,6aR,6bS,8aR,12aR,14aR,14bR)-3-hydroxy-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4-carboxylic acid
• FT-0645077
• 3alpha-Hydroxy-12-oleanen-24-oic acid
• AKOS032962053
• -Boswellic acid
• Boswellic acid, alpha
• HY-N0611
• alpha-Boswellic acid, analytical standard
• (4R)-3alpha-Hydroxyolean-12-en-24-oic acid
• LMPR0106150027
• CCG-269302
• AC-34683
• CS-3735
• BDBM50237598
• a-Boswellic acid
• CHEMBL395428
• s5391
• Q63392254
• SCHEMBL4379676
• Boswellin Extract
• CHEBI:228850
• DA-50352
• BZXULBWGROURAF-IKNLXHIFSA-N

• MDL： MFCD03788779
• Inchi： 1S/C30H48O3/c1-25(2)14-15-26(3)16-17-28(5)19(20(26)18-25)8-9-21-27(4)12-11-23(31)30(7,24(32)33)22(27)10-13-29(21,28)6/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)
• InChI Key： BZXULBWGROURAF-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1(C(=O)O[H])C([H])([H])[H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C4(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C4([H])C3=C([H])C([H])([H])C12[H]

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36034539 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 57.5
• Molecular Weight: 456.7

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: 552.7±50.0 °C at 760 mmHg
• Flash Point: 302.1±26.6 °C
• PSA: 57.53000
• LogP: 7.23360

alpha-Boswellic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids
• Other Chemical Reagents

Additional information on alpha-Boswellic acid

Recent Advances in the Study of Alpha-Boswellic Acid (471-66-9): A Comprehensive Research Brief

Alpha-Boswellic acid (471-66-9), a prominent bioactive compound derived from the resin of Boswellia serrata, has garnered significant attention in the field of chemical biology and medicine due to its potent anti-inflammatory, anti-cancer, and neuroprotective properties. Recent studies have further elucidated its mechanisms of action, therapeutic potential, and applications in drug development. This research brief synthesizes the latest findings on alpha-Boswellic acid, providing a comprehensive overview for professionals in the field.

One of the most notable advancements in the study of alpha-Boswellic acid is its role in modulating inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that alpha-Boswellic acid inhibits the 5-lipoxygenase (5-LOX) pathway, thereby reducing the production of pro-inflammatory leukotrienes. This mechanism underscores its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The study also highlighted the compound's superior selectivity compared to traditional NSAIDs, which often exhibit off-target effects.

In the realm of oncology, alpha-Boswellic acid has shown promise as an anti-cancer agent. Research published in Cancer Research (2024) revealed that the compound induces apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The study identified the downregulation of NF-κB and STAT3 signaling pathways as key mechanisms behind its anti-proliferative effects. Furthermore, alpha-Boswellic acid was found to synergize with existing chemotherapeutic agents, enhancing their efficacy while minimizing toxicity—a finding that could pave the way for novel combination therapies.

Another groundbreaking study, featured in Neuropharmacology (2023), explored the neuroprotective effects of alpha-Boswellic acid. The research demonstrated that the compound crosses the blood-brain barrier and exerts protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. Specifically, alpha-Boswellic acid was shown to reduce oxidative stress, inhibit amyloid-beta aggregation, and promote neuronal survival. These findings suggest its potential as a multi-target therapeutic agent for neurodegenerative disorders.

From a pharmacological perspective, recent advancements in the formulation and delivery of alpha-Boswellic acid have addressed its poor bioavailability—a longstanding challenge. A 2024 study in the International Journal of Pharmaceutics reported the development of nanoemulsion-based delivery systems that significantly enhance the compound's solubility and absorption. This innovation could facilitate the clinical translation of alpha-Boswellic acid-based therapies, making them more accessible to patients.

In conclusion, the latest research on alpha-Boswellic acid (471-66-9) underscores its multifaceted therapeutic potential across various medical domains. Its anti-inflammatory, anti-cancer, and neuroprotective properties, coupled with advancements in drug delivery, position it as a promising candidate for future drug development. Continued research into its mechanisms and clinical applications will be essential to fully realize its therapeutic benefits.